Cas no 2138268-79-6 (Cyclobutanemethanol, α-[1-(aminomethyl)cyclopropyl]-1-ethyl-)

• Product Name: Cyclobutanemethanol, α-[1-(aminomethyl)cyclopropyl]-1-ethyl-
• CAS No: 2138268-79-6
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 5280689
• PubChem ID: 165445365
• Update Time: 2025-10-24

Cyclobutanemethanol, α-[1-(aminomethyl)cyclopropyl]-1-ethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanol, α-[1-(aminomethyl)cyclopropyl]-1-ethyl-
• [1-(aminomethyl)cyclopropyl](1-ethylcyclobutyl)methanol
• EN300-683820
• 2138268-79-6

• Inchi： 1S/C11H21NO/c1-2-10(4-3-5-10)9(13)11(8-12)6-7-11/h9,13H,2-8,12H2,1H3
• InChI Key： VEDGPNCYZVJSBO-UHFFFAOYSA-N
• SMILES： C1(CC)(C(C2(CN)CC2)O)CCC1

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.062±0.06 g/cm3(Predicted)
• Boiling Point: 276.2±13.0 °C(Predicted)
• pka: 14.98±0.20(Predicted)

Additional information on Cyclobutanemethanol, α-[1-(aminomethyl)cyclopropyl]-1-ethyl-

Professional Introduction to Cyclobutanemethanol, α-[1-(aminomethyl)cyclopropyl]-1-ethyl- (CAS No. 2138268-79-6)

Cyclobutanemethanol, specifically the compound identified by the chemical abstracts service number CAS No. 2138268-79-6, is a fascinating molecule with significant potential in the field of pharmaceutical chemistry. This compound, more formally known as Cyclobutanemethanol, α-[1-(aminomethyl)cyclopropyl]-1-ethyl-, belongs to a class of heterocyclic alcohols that have garnered considerable attention due to their unique structural features and biological activities.

The molecular structure of this compound features a cyclobutane ring substituted with an ethyl group at the 1-position and an α-[1-(aminomethyl)cyclopropyl] moiety at the 2-position. This distinctive arrangement imparts a high degree of steric complexity, which can be exploited to modulate interactions with biological targets. The presence of both an amine and an alcohol functional group makes this molecule a versatile intermediate for the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in cyclopropyl-containing compounds due to their ability to engage with biological systems in novel ways. The cyclopropyl group, being a small and rigid ring, can effectively occupy specific binding pockets in proteins, leading to potent and selective interactions. This has made such compounds attractive candidates for drug development, particularly in the areas of enzyme inhibition and receptor modulation.

The alcohol functionality in Cyclobutanemethanol, α-[1-(aminomethyl)cyclopropyl]-1-ethyl- serves as a critical handle for further derivatization. Alcohols are well-known for their ability to participate in hydrogen bonding, both as donors and acceptors, which can be leveraged to enhance binding affinity and specificity. Additionally, the amine group provides a site for chemical modification through reductive amination, urea formation, or amide bond creation, allowing for the construction of diverse molecular libraries.

Recent studies have highlighted the potential of this compound as a scaffold for developing novel therapeutic agents. For instance, researchers have explored its utility in designing kinase inhibitors, where the cyclopropyl group can mimic the transition state geometry required for effective enzyme inhibition. Furthermore, the combination of an amine and an alcohol allows for the creation of prodrugs that can be activated in vivo to release active species with enhanced bioavailability.

The synthesis of Cyclobutanemethanol, α-[1-(aminomethyl)cyclopropyl]-1-ethyl- presents unique challenges due to its complex architecture. However, advances in synthetic methodology have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been particularly valuable in achieving the desired stereochemical purity.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. The structural motifs present in Cyclobutanemethanol, α-[1-(aminomethyl)cyclopropyl]-1-ethyl-, such as the cyclopropyl and amino groups, are known to interact favorably with various biological targets. This has led to investigations into its activity against a range of diseases, including cancer and inflammatory disorders.

In particular, the ability of this compound to modulate protein-protein interactions has been explored as a means of developing targeted therapies. By designing molecules that can disrupt or stabilize specific protein complexes, it may be possible to interfere with disease pathways at a fundamental level. Preliminary studies suggest that derivatives of this compound exhibit promising activity in preclinical models.

The pharmacokinetic properties of Cyclobutanemethanol, α-[1-(aminomethyl)cyclopropyl]-1-ethyl-, are also of great interest. Understanding how a molecule behaves within the body is crucial for optimizing its therapeutic potential. Factors such as solubility, metabolic stability, and distribution must be carefully considered during drug development. Fortunately, computational modeling techniques have advanced significantly, allowing researchers to predict these properties with greater accuracy before undertaking costly experimental studies.

Future directions for research on this compound include further exploration of its biological activity and optimization of its pharmacokinetic profile. By employing structure-activity relationship studies and high-throughput screening methodologies, it may be possible to identify analogs with improved efficacy and reduced toxicity. Additionally, exploring new synthetic routes could lower production costs and make large-scale synthesis more feasible.

In conclusion, Cyclobutanemethanol, α-[1-(aminomethyl)cyclopropyl]-1-ethyl-, identified by CAS No. 2138268-79-6, represents a promising scaffold for pharmaceutical development. Its unique structural features offer opportunities for designing novel therapeutic agents with tailored biological activities. As research continues to uncover new applications for this compound and related derivatives, it is likely to play an increasingly important role in drug discovery efforts worldwide.